Cas no 2103397-17-5 (2-propylproline hydrochloride)
2-propylproline hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-propylproline hydrochloride
-
- MDL: MFCD19103484
- Inchi: 1S/C8H15NO2.ClH/c1-2-4-8(7(10)11)5-3-6-9-8;/h9H,2-6H2,1H3,(H,10,11);1H/t8-;/m0./s1
- InChI Key: VDWRJHSEZZBLTR-QRPNPIFTSA-N
- SMILES: C(O)(=O)[C@]1(CCC)CCCN1.[H]Cl
2-propylproline hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB264945-1 g |
2-Propylproline hydrochloride |
2103397-17-5 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB264945-5 g |
2-Propylproline hydrochloride |
2103397-17-5 | 5g |
€377.00 | 2022-06-11 | ||
| abcr | AB264945-1g |
2-Propylproline hydrochloride; . |
2103397-17-5 | 1g |
€230.10 | 2025-02-15 | ||
| 1PlusChem | 1P00J2VT-1g |
2-propylproline hydrochloride |
2103397-17-5 | 95% | 1g |
$135.00 | 2023-12-19 | |
| A2B Chem LLC | AI89401-1g |
2-Propylproline hydrochloride |
2103397-17-5 | 95% | 1g |
$118.00 | 2024-04-20 | |
| abcr | AB264945-250mg |
2-Propylproline hydrochloride; . |
2103397-17-5 | 250mg |
€168.30 | 2025-02-15 | ||
| Ambeed | A965353-1g |
2-Propylproline hydrochloride |
2103397-17-5 | 95% | 1g |
$108.0 | 2024-07-28 | |
| Ambeed | A965353-5g |
2-Propylproline hydrochloride |
2103397-17-5 | 95% | 5g |
$279.0 | 2024-07-28 |
2-propylproline hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-propylproline hydrochloride
2-Propylproline Hydrochloride: A Comprehensive Overview
2-Propylproline hydrochloride (CAS No. 2103397-17-5) is a chemical compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound, also known as HCl salt of 2-propylproline, belongs to the proline class of amino acids, which are essential building blocks for proteins. The long-chain substituent at the β-carbon of the proline ring introduces unique properties, making it a subject of interest for researchers exploring its potential applications in drug development and beyond.
The structure of 2-propylproline hydrochloride is characterized by a five-membered pyrrolidine ring with a carboxylic acid group and a propyl chain attached to the β-carbon. This configuration imparts the molecule with distinct stereochemical and conformational properties. Recent studies have highlighted its role in modulating protein interactions, particularly in the context of amyloid formation, which is a hallmark of neurodegenerative diseases such as Alzheimer's disease. The ability of 2-propylproline hydrochloride to influence these processes has been extensively investigated, with promising results suggesting its potential as a therapeutic agent.
In terms of synthesis, 2-propylproline hydrochloride can be prepared through various methods, including asymmetric catalysis and enzymatic approaches. These methods not only ensure high yields but also provide precise control over the stereochemistry of the product, which is crucial for its biological activity. The use of green chemistry principles in its synthesis has also been explored, aligning with current trends toward sustainable chemical production.
Recent advancements in computational chemistry have enabled researchers to model the interactions of 2-propylproline hydrochloride with various biomolecules. These studies have provided insights into its binding affinities and selectivity profiles, which are critical for understanding its pharmacological effects. For instance, molecular docking studies have revealed that 2-propylproline hydrochloride exhibits strong binding to certain amyloidogenic proteins, suggesting its potential role in inhibiting amyloid formation.
Moreover, in vitro experiments have demonstrated that 2-propylproline hydrochloride can modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings underscore its potential applications in treating conditions such as chronic inflammation and neurodegenerative diseases. However, further research is needed to validate these effects in preclinical models and ultimately in human trials.
The pharmacokinetic properties of 2-propylproline hydrochloride have also been studied extensively. Research indicates that it exhibits favorable absorption and bioavailability profiles, making it a viable candidate for oral administration. Additionally, its metabolic stability and excretion pathways have been characterized, providing valuable information for optimizing drug delivery systems.
In conclusion, 2-propylproline hydrochloride (CAS No. 2103397-17-5) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with its ability to modulate key biological processes, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, 2-propylproline hydrochloride holds the promise of becoming an integral component in the fight against neurodegenerative diseases and other debilitating conditions.
2103397-17-5 (2-propylproline hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)